Cas no 2411223-56-6 (Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 2411223-56-6
• MF: C₁₅H₂₇ClN₂O₄
• MW: 334.838883638382
• CID: 5864882
• PubChem ID: 145887903
• Update Time: 2025-05-24

Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7559169
• 2411223-56-6
• tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• Tert-butyl 4-[(2-chloropropanoylamino)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• Z1562142287
• Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

• Inchi： 1S/C15H27ClN2O4/c1-9(16)12(19)17-8-11-10(2)21-15(6,7)18(11)13(20)22-14(3,4)5/h9-11H,8H2,1-7H3,(H,17,19)
• InChI Key： WNFGAVXYLIDFRA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C(C)OC(C)(C)N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 334.1659350g/mol
• Monoisotopic Mass: 334.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

Professional Introduction to Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 2411223-56-6)

Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate, with the CAS number 2411223-56-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazolidinones, which are heterocyclic structures known for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of an amide linkage connected to a chloropropane moiety, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate molecule exhibits a complex arrangement of functional groups that contribute to its reactivity and potential applications. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the oxazolidine ring offers a scaffold for further derivatization. The amide bond and chloropropane side chain introduce additional reactivity, making this compound a versatile building block for synthesizing more complex molecules.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their potential as antimicrobial agents. Studies have shown that modifications of the oxazolidine core can lead to compounds with enhanced activity against resistant bacterial strains. The tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate is being investigated for its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary results suggest that this compound exhibits promising activity against certain Gram-positive bacteria, making it a valuable candidate for further development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group and the amide linkage necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to achieve the desired structure efficiently. These synthetic approaches not only highlight the complexity of working with such molecules but also underscore the importance of innovative methodologies in pharmaceutical chemistry.

The< strong>Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate has also been explored in the context of drug delivery systems. Its structural features make it an excellent candidate for designing prodrugs or carriers that can enhance the bioavailability of other therapeutic agents. By leveraging its ability to form stable complexes with other molecules, this compound could potentially improve the efficacy of existing drugs or facilitate targeted delivery to specific sites within the body. Such applications are particularly relevant in oncology and infectious disease treatment, where efficient drug delivery is critical.

In addition to its antimicrobial potential, this compound has shown promise in other therapeutic areas. Research indicates that oxazolidinone derivatives can exhibit anti-inflammatory and analgesic properties by modulating key signaling pathways involved in inflammation. The< strong>Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate, with its unique structural motif, may offer new insights into developing novel therapeutics for chronic inflammatory conditions. Further investigation into its pharmacological profile could lead to the identification of new drug candidates with improved safety and efficacy profiles.

The development of new synthetic methodologies for oxazolidinone derivatives remains an active area of research. Recent advances in flow chemistry and continuous manufacturing have enabled more efficient production processes for complex heterocyclic compounds like this one. These innovations not only improve scalability but also enhance reproducibility and reduce costs associated with drug development. By integrating these cutting-edge technologies into the synthesis of< strong>Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate, researchers can accelerate the discovery and development of novel pharmaceuticals.

The< strong>CAS No. 2411223-56-6 designation ensures that this compound is accurately identified and tracked throughout its lifecycle from research to commercialization. This standardized classification system is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. As more studies are conducted on this molecule, its role in advancing pharmaceutical science will continue to expand.

In conclusion,< strong>Tert-butyl 4-[(2-chloropropanamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 2411223-56-6) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases including infections and inflammation-related disorders. As research progresses and new synthetic techniques are developed further exploration into this compound will undoubtedly yield exciting new opportunities for improving human health.